Cas no 79546-55-7 (L-Alanine,3-[(3-nitro-2-pyridinyl)dithio]-)

• Product Name: L-Alanine,3-[(3-nitro-2-pyridinyl)dithio]-
• CAS No: 79546-55-7
• MF: C₈H₉N₃O₄S₂
• MW: 275.304758787155
• CID: 567522
• PubChem ID: 133220
• Update Time: 2025-04-19

L-Alanine,3-[(3-nitro-2-pyridinyl)dithio]- Chemical and Physical Properties

Names and Identifiers

• L-Alanine,3-[(3-nitro-2-pyridinyl)dithio]-
• S-(3-nitro-2-pyridinesulfenyl)cysteine
• (2R)-2-amino-3-[(3-nitropyridin-2-yl)disulfanyl]propanoic acid
• 79546-55-7
• Npys-cysteine
• SCHEMBL3886269
• DTXSID10229765
• L-Alanine, 3-((3-nitro-2-pyridinyl)dithio)-

• Inchi： 1S/C8H9N3O4S2/c9-5(8(12)13)4-16-17-7-6(11(14)15)2-1-3-10-7/h1-3,5H,4,9H2,(H,12,13)/t5-/m0/s1
• InChI Key： SOGTULYCPNFAGT-YFKPBYRVSA-N
• SMILES： S(C[C@@H](C(=O)O)N)SC1C(=CC=CN=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 275.003
• Monoisotopic Mass: 275.003
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 173Ų

Experimental Properties

• Density: 1.6
• Boiling Point: 470.1°C at 760 mmHg
• Flash Point: 238.1°C
• Refractive Index: 1.694